Cas no 26347-20-6 (3(2H)-Isoxazolone, 2-ethyl-5-methyl-)

3(2H)-Isoxazolone, 2-ethyl-5-methyl- structure
26347-20-6 structure
Product Name:3(2H)-Isoxazolone, 2-ethyl-5-methyl-
CAS No:26347-20-6
MF:C6H9NO2
MW:127.141161680222
CID:1427147
Update Time:2024-08-15

3(2H)-Isoxazolone, 2-ethyl-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3(2H)-Isoxazolone, 2-ethyl-5-methyl-
    • Inchi: 1S/C6H9NO2/c1-3-7-6(8)4-5(2)9-7/h4H,3H2,1-2H3
    • InChI Key: BPNSGKWQEGJASY-UHFFFAOYSA-N
    • SMILES: O1C(C)=CC(=O)N1CC

Computed Properties

  • Exact Mass: 127.06337

Experimental Properties

  • Density: 1.094±0.06 g/cm3(Predicted)
  • Boiling Point: 156.5±23.0 °C(Predicted)
  • PSA: 29.54
  • pka: -2.14±0.40(Predicted)
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